Vanadium--zirconium (2/1)
Description
The compound "Vanadium–zirconium (2/1)" refers to a hypothetical or less-studied material with a molar ratio of 2:1 between vanadium (V) and zirconium (Zr). While direct references to this specific stoichiometry are absent in the literature, vanadium and zirconium are frequently combined in alloys, oxides, and ceramics to enhance mechanical, thermal, and functional properties. Vanadium, a transition metal with multiple oxidation states (+2 to +5), contributes to phase stabilization and catalytic activity, while zirconium, known for corrosion resistance and high-temperature stability, often serves as a structural enhancer .
Properties
CAS No. |
12067-91-3 |
|---|---|
Molecular Formula |
V2Zr |
Molecular Weight |
193.11 g/mol |
IUPAC Name |
vanadium;zirconium |
InChI |
InChI=1S/2V.Zr |
InChI Key |
PSUYMGPLEJLSPA-UHFFFAOYSA-N |
Canonical SMILES |
[V].[V].[Zr] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of vanadium–zirconium (2/1) typically involves high-temperature solid-state reactions. One common method is the direct combination of elemental vanadium and zirconium powders. The reaction is carried out in an inert atmosphere, such as argon, to prevent oxidation. The mixture is heated to temperatures ranging from 1200°C to 1500°C to facilitate the formation of the intermetallic compound.
Industrial Production Methods: In industrial settings, the production of vanadium–zirconium (2/1) can be achieved through methods such as arc melting or induction melting. These techniques involve melting the elemental powders in a controlled environment to ensure uniform mixing and alloy formation. The resulting ingots are then subjected to further processing, such as annealing, to enhance their structural properties.
Chemical Reactions Analysis
Types of Reactions: Vanadium–zirconium (2/1) undergoes various chemical reactions, including oxidation, reduction, and substitution.
Oxidation: When exposed to oxygen at elevated temperatures, vanadium–zirconium (2/1) forms a protective oxide layer, primarily composed of vanadium oxide and zirconium oxide. This layer enhances the compound’s corrosion resistance.
Reduction: Reduction reactions involving vanadium–zirconium (2/1) typically occur in the presence of reducing agents such as hydrogen or carbon monoxide. These reactions can lead to the formation of lower oxidation state compounds, which may have different catalytic properties.
Substitution: Substitution reactions involve the replacement of one element in the compound with another. For example, substituting vanadium with another transition metal can alter the compound’s catalytic activity and stability.
Common Reagents and Conditions:
Oxidation: Oxygen or air at high temperatures (above 500°C).
Reduction: Hydrogen or carbon monoxide at temperatures ranging from 300°C to 700°C.
Substitution: Transition metal salts or organometallic compounds under controlled conditions.
Major Products Formed:
Oxidation: Vanadium oxide and zirconium oxide.
Reduction: Lower oxidation state vanadium and zirconium compounds.
Substitution: Modified intermetallic compounds with altered properties.
Scientific Research Applications
Vanadium–zirconium (2/1) has a wide range of applications in scientific research:
Chemistry:
Catalysis: The compound is used as a catalyst in various chemical reactions, including hydrogenation, dehydrogenation, and oxidation processes. Its high thermal stability and resistance to poisoning make it an excellent choice for catalytic applications.
Biology:
Biomaterials: Due to its biocompatibility and corrosion resistance, vanadium–zirconium (2/1) is explored for use in biomedical implants and prosthetics.
Medicine:
Drug Delivery: The compound’s unique properties are being investigated for potential use in drug delivery systems, where it can provide controlled release of therapeutic agents.
Industry:
Aerospace: The high strength-to-weight ratio and thermal stability of vanadium–zirconium (2/1) make it suitable for aerospace applications, including components for jet engines and spacecraft.
Energy Storage: The compound is studied for use in energy storage systems, such as batteries and supercapacitors, due to its excellent electrochemical properties.
Mechanism of Action
The mechanism by which vanadium–zirconium (2/1) exerts its effects is primarily related to its electronic structure and surface properties. The compound’s catalytic activity is attributed to the presence of active sites on its surface, which facilitate the adsorption and activation of reactant molecules. The interaction between vanadium and zirconium atoms creates a unique electronic environment that enhances the compound’s ability to participate in redox reactions.
Molecular Targets and Pathways:
Catalytic Sites: The active sites on the surface of vanadium–zirconium (2/1) are responsible for its catalytic activity. These sites can adsorb reactant molecules and facilitate their transformation into products.
Redox Pathways: The compound’s ability to undergo redox reactions is crucial for its catalytic function. The presence of vanadium allows for multiple oxidation states, enabling the compound to participate in various redox processes.
Comparison with Similar Compounds
Alloy Systems
Vanadium and zirconium are employed in titanium-based alloys to optimize phase stability and mechanical performance. For example:
- Ti–Nb–Zr–V Alloys : In biomedical applications, V and Zr act as β-phase stabilizers in titanium matrices. Vanadium enhances strength but raises cytotoxicity concerns, whereas zirconium improves biocompatibility and low-temperature toughness .
- Steel Alloys : Zirconium outperforms vanadium in reducing strain aging and temper brittleness. Zr additions also mitigate blue brittleness and enhance low-temperature toughness in low-alloy steels, making it preferable for cryogenic applications .
Table 1: Comparison of Alloying Effects in Steel
Oxide and Ceramic Systems
Vanadium–zirconium oxides and doped ceramics exhibit unique functional properties:
- LiNbO₃ (Lithium Niobate) : Co-doping LiNbO₃ with V and Zr (e.g., LN:V,Zr) enhances photorefractive properties. Vanadium introduces intermediate energy levels for charge transport, while zirconium modifies lattice parameters to reduce optical damage .
- ZrB₂–SiC Composites : The addition of vanadium carbide (VC) to ZrB₂–SiC improves sinterability and oxidation resistance at ultra-high temperatures (>2000°C). VC acts as a sintering aid, reducing porosity compared to hafnium or titanium carbides .
Table 2: Dopant Effects in Ceramics
| Material | Dopant | Key Property Improvement |
|---|---|---|
| LiNbO₃ | V + Zr | Enhanced photorefractive response |
| ZrB₂–SiC | VC | Improved densification and oxidation resistance |
Carbide Systems
Group IV (Zr) and Group V (V) carbides are critical in refractory applications:
Table 3: Carbide Properties Comparison
| Property | ZrC | VC |
|---|---|---|
| Melting Point (°C) | 3540 | 2810 |
| Hardness (GPa) | 25.5 | 30.0 |
| Electrical Conductivity | Moderate | High |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
